Cas no 1092286-02-6 (5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one)

• Product Name: 5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one
• CAS No: 1092286-02-6
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 839743
• Update Time: 2023-08-03

5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1,3-dihydro-2H-indole-2-one
• 5-(chloromethyl)-2,3-dihydro-1H-indol-2-one
• 5-(Chloromethyl)-1,3-dihydro-2H-indole-2-one

• Inchi： 1S/C9H8ClNO/c10-5-6-1-2-8-7(3-6)4-9(12)11-8/h1-3H,4-5H2,(H,11,12)
• InChI Key： BCGSQUVWOGNABS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)CC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1